Cas no 17178-10-8 (2-Methoxyethyl 4-methylbenzenesulfonate)

2-Methoxyethyl 4-methylbenzenesulfonate is a sulfonate ester compound characterized by its methoxyethyl and tosyl functional groups. This reagent is commonly employed in organic synthesis as an alkylating agent, particularly for introducing the methoxyethyl moiety into target molecules. Its reactivity is attributed to the electron-withdrawing nature of the tosyl group, which facilitates nucleophilic substitution reactions. The compound is valued for its stability under standard storage conditions and its compatibility with a range of solvents, including polar aprotic media. It is often utilized in the preparation of intermediates for pharmaceuticals, agrochemicals, and specialty materials, where controlled functionalization is required. Proper handling is advised due to its potential irritant properties.
2-Methoxyethyl 4-methylbenzenesulfonate structure
17178-10-8 structure
Product Name:2-Methoxyethyl 4-methylbenzenesulfonate
CAS No:17178-10-8
MF:C10H14O4S
MW:230.280762195587
MDL:MFCD00025910
CID:122156
PubChem ID:87577074
Update Time:2025-06-07

2-Methoxyethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxyethyl 4-methylbenzenesulfonate
    • 2-Methoxyethyl p-Toluenesulfonate
    • Ethanol, 2-methoxy-,1-(4-methylbenzenesulfonate)
    • 2-methoxy-ethano 4-methylbenzenesulfonate
    • 2-METHOXYETHYL-P-TOLUENESULFONATE (PTS-MC) 4-TOLUENESULFONIC ACID 2-METHOXYETHYL ESTER
    • beta.-Methoxy-4-ethyl toluene sulfonate
    • p-Toluenesulfonic Acid 2-Methoxyethyl Ester
    • .beta.-Methoxy-4-ethyl toluene sulfonate
    • 4-Methylbenzenesulfonic acid 2-methoxyethyl ester
    • Ethanol, 2-methoxy-, 1-(4-methylbenzenesulfonate)
    • 2-methoxyethyl tosylate
    • 2-methoxyethyltosylate
    • ARONIS23919
    • 2-methoxyethyl-p-toluenesulfonate
    • C10H14O4S
    • 2-methoxyethyl p-toluenesulphonate
    • TZXJJSAQSRHKCZ-UHFFFAOYSA-N
    • 8830AA
    • SBB080472
    • ethylene gly
    • SY047023
    • m-PEG11-OTs
    • p-toluenesulfonic acid-2-methoxyethylester
    • CS-W023070
    • p-toluene sulfonic acid 2-methoxyethyl ester
    • Ethanol, 2-methoxy-, 4-methylbenzenesulfonate
    • toluene-4-sulfonic acid 2-methoxy-ethyl ester
    • mPEG-Tosylate
    • ethylene glycol methyl ether tosylate
    • mPEG-OTs
    • AKOS005111040
    • FT-0725657
    • 58320-73-3
    • 17178-10-8
    • SCHEMBL85631
    • beta-methyloxyethyl p-toluenesulfonate
    • T1303
    • EN300-7203603
    • A811352
    • 2-Methoxyethanol tosylate
    • DS-15286
    • AC8517
    • DTXSID00884963
    • 2-methoxyethyl 4-methylbenzene-1-sulfonate
    • 188266-38-8
    • mPEG-Tos
    • MFCD00025910
    • DTXCID301024379
    • 2-methoxyethyl4-methylbenzenesulfonate
    • MDL： MFCD00025910
    • Inchi： 1S/C10H14O4S/c1-9-3-5-10(6-4-9)15(11,12)14-8-7-13-2/h3-6H,7-8H2,1-2H3
    • InChI Key： TZXJJSAQSRHKCZ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOC

Computed Properties

  • Exact Mass: 230.06132
  • Monoisotopic Mass: 230.06128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless oily liquid
  • Density: 1.206(lit.)
  • Melting Point: 10°C(lit.)
  • Boiling Point: 141°C/0.2mmHg(lit.)
  • Flash Point: 161.8°C
  • Refractive Index: 1.5100-1.5120
  • PSA: 52.6
  • Solubility: Uncertain

2-Methoxyethyl 4-methylbenzenesulfonate Security Information

2-Methoxyethyl 4-methylbenzenesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM250279-100g
2-Methoxyethyl 4-methylbenzenesulfonate
 17178-10-8 95+%
100g
 $147 2021-06-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158550-100G
2-Methoxyethyl 4-methylbenzenesulfonate
 17178-10-8 >98.0%(GC)
100g
 ¥419.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158550-1g
2-Methoxyethyl 4-methylbenzenesulfonate
 17178-10-8 >98.0%(GC)
1g
 ¥30.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158550-25G
2-Methoxyethyl 4-methylbenzenesulfonate
 17178-10-8 >98.0%(GC)
25g
 ¥186.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158550-500G
2-Methoxyethyl 4-methylbenzenesulfonate
 17178-10-8 >98.0%(GC)
500g
 ¥1676.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158550-5g
2-Methoxyethyl 4-methylbenzenesulfonate
 17178-10-8 >98.0%(GC)
5g
 ¥75.90 2023-09-02
AK Scientific
AMTGC543-1g
2-Methoxyethyl p-toluenesulfonate
 17178-10-8 97%
1g
 $10 2025-02-18
AK Scientific
AMTGC543-5g
2-Methoxyethyl p-toluenesulfonate
 17178-10-8 97%
5g
 $15 2025-02-18
AK Scientific
AMTGC543-25g
2-Methoxyethyl p-toluenesulfonate
 17178-10-8 97%
25g
 $48 2025-02-18
Apollo Scientific
OR922736-25g
P-Toluenesulfonic acid 2-methoxyethyl ester
 17178-10-8 95%
25g
 £48.00 2025-02-20

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